![molecular formula C21H25N3O3S2 B2711379 N-(4-methoxybenzyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide CAS No. 1252817-54-1](/img/structure/B2711379.png)
N-(4-methoxybenzyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
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Description
N-(4-methoxybenzyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C21H25N3O3S2 and its molecular weight is 431.57. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactivity
Several studies have explored the synthesis and reactivity of compounds with similar structural elements, showcasing their potential in developing novel pharmaceuticals and as intermediates in organic synthesis. For example, Sakai et al. (2022) reported on the versatility of p-methoxybenzyl and dimethoxybenzyl N-acetylcarbamate potassium salts as equivalents of N-acetamide nucleophiles, highlighting their utility in synthesizing natural and pharmaceutical products (Sakai et al., 2022). Similarly, Kishimoto et al. (1984) detailed the synthesis of sulfazecin derivatives with potent antimicrobial activities, emphasizing the role of chemical modification in enhancing biological activity (Kishimoto et al., 1984).
Biological Activity and Applications
Research has also focused on the biological activities of these compounds, including their potential as antimicrobial agents and enzyme inhibitors. For instance, Gangjee et al. (2008) synthesized dual thymidylate synthase and dihydrofolate reductase inhibitors based on a thieno[2,3-d]pyrimidine scaffold, demonstrating significant potential in cancer therapy (Gangjee et al., 2008). Additionally, Al-Sanea et al. (2020) evaluated the cytotoxic activity of certain pyrazolyl acetamide derivatives, identifying compounds with appreciable cancer cell growth inhibition (Al-Sanea et al., 2020).
Antioxidant Properties
Li et al. (2012) isolated nitrogen-containing bromophenols from the marine red alga Rhodomela confervoides, demonstrating their potent scavenging activity against DPPH radicals, which indicates their potential application as natural antioxidants in food and pharmaceutical fields (Li et al., 2012).
properties
IUPAC Name |
N-[(4-methoxyphenyl)methyl]-2-[3-(3-methylbutyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N3O3S2/c1-14(2)8-10-24-20(26)19-17(9-11-28-19)23-21(24)29-13-18(25)22-12-15-4-6-16(27-3)7-5-15/h4-7,9,11,14H,8,10,12-13H2,1-3H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFIHEMFFCLOULC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NCC3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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